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Compound of Interest

Compound Name: Tween 20

Cat. No.: B1663874

Technical Support Center: Tween 20 Buffer
Preparation

This guide provides troubleshooting advice and frequently asked questions to help
researchers, scientists, and drug development professionals minimize foaming when preparing
buffers containing Tween 20.

Frequently Asked Questions (FAQSs)

Q1: Why does my buffer foam so much when | add Tween 20?

Al: Tween 20 (Polysorbate 20) is a non-ionic surfactant, a type of detergent. Its primary
function in buffers is to reduce non-specific binding by lowering the surface tension of the
solution.[1][2] This reduction in surface tension facilitates the formation and stabilization of air
bubbles, resulting in foam whenever the solution is agitated in a way that introduces air.[3][4]
While some foaming is normal, excessive foaming can be managed by adjusting your
preparation technique.[5]

Q2: What is the recommended concentration of Tween 20 in buffers to minimize foaming?

A2: For most applications like ELISA and Western blot wash buffers, a low concentration of
0.05% to 0.1% (v/v) is effective and standard.[1][6][7] While higher concentrations of Tween 20
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will increase the total volume of foam generated, foam stability may actually be better at lower
concentrations.[8] It is best to use the lowest concentration that is effective for your application.

Q3: Can the mixing speed and method affect the amount of foam?

A3: Absolutely. The primary cause of foaming is the incorporation of air into the liquid, which is
directly related to the mixing method.[4] High-speed stirring, vortexing, or vigorous shaking will
introduce a significant amount of air, leading to excessive foam.[9][10] The optimal method is to
use gentle mixing, such as a slow-speed magnetic stirrer, or gentle swirling by hand.[11]

Q4: Does temperature play a role in foaming?

A4: Yes, temperature can influence foaming properties. Studies have shown that for Tween 20
solutions, an increase in temperature can lead to a decrease in foaming power. However,
higher temperatures can also accelerate liquid drainage from the foam, potentially reducing its
stability.[12][13] For general lab practice, preparing buffers at room temperature is standard.
While gentle warming (e.g., to 40-45 °C) can reduce the viscosity of concentrated Tween 20,
making it easier to pipette, this should be done with caution to avoid potential oxidation.[14]

Q5: Are there any alternatives to Tween 20 that produce less foam?

A5: Yes, other surfactants can be used, though their properties may differ. Polysorbate 80
(Tween 80) is a common alternative but is slightly more lipophilic.[1][9] Other non-ionic
detergents like Triton X-100 can be used, but many are being phased out due to environmental
concerns.[1] For specific applications where foaming is a major issue, low-foaming emulsifiers
like Lecithin may be considered.[9]

Troubleshooting Guide
Problem: My buffer has already foamed up. What can | do?

e Solution 1: Wait. The simplest method is to let the buffer stand undisturbed. Much of the
foam will naturally dissipate over time.[9]

» Solution 2: Centrifugation. If you need to use the buffer immediately, a short centrifugation
cycle can effectively break down the foam.[15]
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e Solution 3: Use a low-vacuum. If foaming occurs during vacuum filtration, try reducing the
strength of the vacuum.[15] Periodically releasing the vacuum can also help to collapse the
bubbles.[15]

e Solution 4: Chemical Defoamers (Use with Caution). Commercial anti-foaming agents are
available, but they may interfere with downstream applications, particularly in protein
purification and cell-based assays.[15] Their use should be validated for your specific
experiment.

Problem: Tween 20 is too viscous and difficult to pipette accurately.

e Solution 1: Weigh the Surfactant. Instead of measuring by volume, you can weigh the
required amount of Tween 20. The density of Tween 20 is approximately 1.1 g/mL, so you
can calculate the target weight from your desired volume.[14]

» Solution 2: Modify Your Pipette Tip. For easier aspiration of viscous liquids, you can cut the
narrow end of a pipette tip to create a wider opening.[11]

e Solution 3: Use a Stock Solution. Prepare a 10% or 20% (v/v) stock solution of Tween 20 in
deionized water. This solution will be much less viscous and easier to pipette accurately.
Many vendors also sell ready-made stock solutions.[1]

e Solution 4: Rinse the Tip. After dispensing the Tween 20 into your buffer, re-aspirate the
buffer solution into the same tip and dispense it several times to ensure all the viscous
detergent is transferred.[14]

Data Presentation

Table 1: Effect of Tween 20 Concentration on Foam Volume

Tween 20 Concentration

(%) Relative Foam Volume Foam Stability
0

0.01 Low Highest

0.10 Moderate Moderate

1.00 High Lower
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This table summarizes findings that foam volume increases with surfactant concentration, but
foam stability is optimal at lower concentrations.[8]

Table 2: Effect of Temperature on Foaming Power of a Tween 20 System

Temperature (°C) Mean Foaming Power (cm)
30 55.00

45 46.00

55 18.50

65 15.00

75 6.00

Data from a study on a Tween-20 system shows that initial foam height (foaming power)
decreases as temperature increases.

Experimental Protocols
Protocol for Preparing 1 Liter of PBS-T (0.1% Tween 20) with Minimal Foaming

o Prepare PBS: Dissolve the required salts for 1 Liter of 1X Phosphate Buffered Saline (e.g.,
8g NaCl, 0.2g KClI, 1.44g Naz2HPOa4, 0.24g KH2POa4) in approximately 900 mL of distilled
water.[16]

o Dissolve Completely: Place the beaker on a magnetic stirrer at a low to medium speed. Allow
the salts to dissolve completely.

o Add Tween 20:

o Measure 1 mL of Tween 20. For best results, add it to the buffer using a "sub-surface"
technique.

o To do this, place the pipette tip below the surface of the buffer solution.
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o Dispense the Tween 20 slowly and directly into the liquid. This prevents splashing and
minimizes the introduction of air at the surface.

o Gentle Mixing: Turn the magnetic stirrer to its lowest setting, ensuring the vortex is minimal
to non-existent. Mix just until the Tween 20 is fully incorporated. Alternatively, swirl the
container gently by hand.[11] Avoid shaking or rapid agitation.

e Adjust pH and Volume: Check the pH of the solution and adjust to the desired level (typically
pH 7.4) using HCI or NaOH.[17]

» Final Volume: Transfer the solution to a 1L graduated cylinder and add distilled water to bring
the final volume to 1 Liter. Invert the cylinder slowly 2-3 times to ensure the final solution is
homogenous.

o Storage: Store the buffer at room temperature.[6]

Mandatory Visualization
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Start: Buffer Preparation

1. Dissolve buffer salts in ~90%
of final volume of dH20.

:

2. Add required amount of Tween 20
below the liquid surface.

:

3. Mix gently with a slow-speed stirrer.
AVOID VORTEXING.

Excessive Foaming?

Troubleshoot:
Let buffer stand until foam subsides.

'

4. Adjust pH to desired level.

:

5. Add dH20 to final volume.
Mix by slow inversion.

No

End: Buffer Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing buffers with Tween 20 to minimize foam formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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